Heat shock 70 kDa protein 1 (393-401)
Description
Heat shock 70 kDa protein 1B
Scientific Research Applications
1. Purification and Structural Analysis
- Purification Techniques : The mammalian 70-kDa heat-shock proteins, including both the constitutive 73-kDa and the stress-induced 72-kDa proteins, have been effectively purified using ion-exchange and affinity chromatography. These methods aid in studying the proteins' structure and behavior under stress conditions (Welch & Feramisco, 1985).
- Structural Features : Circular dichroism spectroscopy and secondary structure prediction methods have been used to analyze the secondary structure of the mammalian 70-kDa heat shock cognate protein (hsc 70), revealing significant proportions of alpha-helix and aperiodic structure (Sadis, Raghavendra, & Hightower, 1990).
2. Cellular and Molecular Functions
- Cardioprotective Effects : Transgenic mice expressing human 70-kDa heat shock protein in the myocardium have shown enhanced recovery of energy stores and correction of metabolic acidosis following ischemia, demonstrating the protein's cardioprotective properties (Radford et al., 1996).
- Protein-Protein Interactions : The heat‐shock protein 70 binds to microtubules and interacts with the kinesin motor protein in tobacco pollen tubes, indicating its role in cellular transport mechanisms (Parrotta, Cresti, & Cai, 2013).
3. Mechanisms and Therapeutic Applications
- Therapeutic Potential for Stroke : The 70-kDa heat shock protein (Hsp70) has been identified as a therapeutic target for stroke. Its properties in protein folding, degradation, and complex assembly can lead to cytoprotection and neuroprotection following brain injury (Kim, Han, Lee, & Yenari, 2018).
- Heat Shock Factor Interaction : The interaction between heat shock factor and Hsp70 influences DNA-binding activity and is crucial in the regulation of heat shock protein synthesis (Rabindran, Wisniewski, Li, Li, & Wu, 1994).
4. Other Functions and Roles
- Role in Protein Translocation : HSP70s are involved in polypeptide folding, degradation, translocation across membranes, and protein-protein interactions, with J proteins driving much of their functional diversity (Kampinga & Craig, 2010).
- Intranuclear Delivery and Gene Expression Control : Hsp70 can be used for intracytoplasmic and intranuclear delivery of proteins or DNA to modulate gene expression, particularly in controlling immune responses (Fujihara & Nadler, 1999).
properties
sequence |
LLDVAPLSL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Heat shock 70 kDa protein 1 (393-401) |
Origin of Product |
United States |
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